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Compound of Interest

Compound Name: T-1105

Cat. No.: B1682577 Get Quote

Technical Support Center: T-1105
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability of T-1105 in solution and during

storage. The following troubleshooting guides and frequently asked questions (FAQs) are

designed to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is T-1105 and what is its mechanism of action?

A1: T-1105 is a broad-spectrum antiviral agent and a structural analogue of Favipiravir (T-705).

It is a prodrug that, once inside the cell, is metabolized into its active form, T-1105
ribonucleoside triphosphate (T-1105-RTP). T-1105-RTP then acts as an inhibitor of viral RNA-

dependent RNA polymerase (RdRp), a crucial enzyme for the replication of many RNA viruses.

By inhibiting RdRp, T-1105 effectively blocks viral replication.[1][2][3]

Q2: How should I store the solid (powder) form of T-1105?

A2: Solid T-1105 should be stored in a tightly sealed container in a dry and dark place. For

short-term storage (days to weeks), a temperature of 0 - 4°C is recommended. For long-term

storage (months to years), it is best to store the powder at -20°C.

Q3: How should I prepare a stock solution of T-1105?
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A3: It is recommended to prepare stock solutions of T-1105 in a suitable organic solvent such

as dimethyl sulfoxide (DMSO). Due to the limited stability of T-1105 in solution, it is advisable to

prepare fresh solutions for each experiment or to prepare small aliquots of a concentrated

stock solution and store them at -80°C for short periods. Avoid repeated freeze-thaw cycles.

Q4: What are the recommended storage conditions for T-1105 solutions?

A4: T-1105 solutions are known to be unstable. For immediate use, solutions can be kept at

room temperature for a short period. For storage over a few days to a week, refrigeration at 2-

8°C is recommended. For longer-term storage, aliquots of the stock solution should be stored

at -80°C. It is crucial to minimize the exposure of solutions to light and air.

Q5: In which solvents is T-1105 soluble?

A5: T-1105 is soluble in dimethyl sulfoxide (DMSO). Its solubility in aqueous solutions like

phosphate-buffered saline (PBS) is expected to be limited, and the stability in such solutions is

a significant consideration.
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Issue Possible Cause Recommended Solution

Unexpectedly low or no

antiviral activity in my

experiment.

1. Degradation of T-1105 in

solution. 2. Improper storage

of stock solutions. 3. Cell line-

dependent differences in

metabolic activation.[2][4]

1. Prepare fresh T-1105

solutions for each experiment

from a recently purchased or

properly stored solid

compound. 2. Ensure stock

solutions are aliquoted and

stored at -80°C to avoid

repeated freeze-thaw cycles.

3. Be aware that the

conversion of T-1105 to its

active form (T-1105-RTP) can

vary significantly between

different cell lines. Consider

using a cell line known to

efficiently metabolize T-1105 or

its analogue, favipiravir.

Precipitation observed in my T-

1105 solution.

1. Exceeding the solubility limit

of T-1105 in the chosen

solvent. 2. Temperature

fluctuations during storage.

1. Ensure the concentration of

your solution does not exceed

the solubility limit of T-1105 in

the specific solvent. Gentle

warming and sonication may

aid in dissolution. 2. Store

solutions at a constant,

recommended temperature.

Avoid repeated freezing and

thawing.

Variability in experimental

results between different

batches of T-1105 solution.

1. Inconsistent solution

preparation. 2. Degradation of

the solution over time.

1. Follow a standardized and

precise protocol for preparing

all T-1105 solutions. 2. Use

freshly prepared solutions

whenever possible. If using

stored aliquots, ensure they

are from the same stock and

have been stored under

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/30951731/
https://www.researchgate.net/publication/332146919_Cell_line-dependent_activation_and_antiviral_activity_of_T-1105_the_non-fluorinated_analogue_of_T-705_favipiravir
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


identical conditions for the

same duration.

Stability Data (Based on its structural analogue,
Favipiravir)
As there is limited direct quantitative stability data for T-1105, the following tables summarize

the stability of its close structural analogue, Favipiravir (T-705), in different solutions and under

various storage conditions. This data can serve as a valuable reference for handling T-1105
solutions.

Table 1: Stability of Favipiravir (2 mg/mL) in Solution Under Different Storage Temperatures

Solvent
Storage
Temperature

Duration
Remaining
Favipiravir (%)

PBS (Phosphate-

Buffered Saline)
5°C ± 3°C 12 months 100.50 ± 0.71

PBS 25°C ± 2°C 3 months 97.20 ± 1.03

PBS 40°C ± 2°C 1 month 97.80 ± 1.10

NS (Normal Saline) 5°C ± 3°C 1 week 95.60 ± 0.90

NS 25°C ± 2°C 1 week ~84.4

NS 40°C ± 2°C 1 week ~44.2

Data from a study on Favipiravir inhalation solution.

Table 2: General Storage Recommendations for T-1105
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Form Storage Condition Duration

Solid (Powder) -20°C Long-term (months to years)

Solid (Powder) 0 - 4°C Short-term (days to weeks)

Solution (in DMSO) -80°C Short-term (up to 1 year)

Solution (in DMSO) -20°C
Very short-term (up to 1

month)

Experimental Protocols
Protocol 1: Preparation of a 10 mM T-1105 Stock Solution in DMSO

Materials:

T-1105 powder (Molecular Weight: 139.11 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes or vials

Calibrated analytical balance and appropriate weighing tools

Vortex mixer

Procedure:

1. Allow the T-1105 powder vial to equilibrate to room temperature before opening to prevent

moisture condensation.

2. In a sterile environment (e.g., a laminar flow hood), weigh out the desired amount of T-
1105 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 1.391 mg of

T-1105.

3. Add the weighed T-1105 powder to a sterile microcentrifuge tube.
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4. Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution with

1.391 mg of T-1105, add 1 mL of DMSO.

5. Vortex the tube until the T-1105 is completely dissolved. Gentle warming (to no more than

37°C) may be applied if necessary to aid dissolution.

6. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

tubes to minimize freeze-thaw cycles.

7. Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

8. Store the aliquots at -80°C.

Protocol 2: Forced Degradation Study (Based on Favipiravir Methodology)

This protocol outlines a general procedure for assessing the stability of a compound under

stress conditions, adapted from studies on favipiravir. This can be used to evaluate the stability-

indicating nature of an analytical method for T-1105.

Materials:

T-1105 stock solution (e.g., 1 mg/mL in methanol)

Hydrochloric acid (HCl) solution (e.g., 1 M)

Sodium hydroxide (NaOH) solution (e.g., 1 M)

Hydrogen peroxide (H₂O₂) solution (e.g., 30%)

Water bath or incubator

UV light chamber

HPLC system with a suitable column (e.g., C18) and detector

Procedure:
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1. Acid Hydrolysis: Mix an equal volume of the T-1105 stock solution with 1 M HCl. Incubate

the mixture at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2 hours).

Neutralize the solution with an appropriate amount of NaOH before HPLC analysis.

2. Alkaline Hydrolysis: Mix an equal volume of the T-1105 stock solution with 1 M NaOH.

Incubate the mixture at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2

hours). Neutralize the solution with an appropriate amount of HCl before HPLC analysis.

3. Oxidative Degradation: Mix an equal volume of the T-1105 stock solution with 30% H₂O₂.

Incubate the mixture at room temperature or a slightly elevated temperature for a defined

period (e.g., 24 hours).

4. Thermal Degradation: Place an aliquot of the T-1105 stock solution in an oven at a high

temperature (e.g., 105°C) for a defined period (e.g., 6 hours).

5. Photolytic Degradation: Expose an aliquot of the T-1105 stock solution to UV light (e.g.,

254 nm) in a photostability chamber for a defined period.

6. Analysis: Analyze all stressed samples, along with an unstressed control sample, by a

validated HPLC method to separate and quantify the parent compound and any

degradation products.
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Caption: Metabolic activation pathway of T-1105.
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Caption: Workflow for a forced degradation study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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